Cas no 59481-21-9 (3-Bromo-5-Nitrobenzenesulphonamide)

• Product Name: 3-Bromo-5-Nitrobenzenesulphonamide
• CAS No: 59481-21-9
• MF: C₆H₅BrN₂O₄S
• MW: 281.083899259567
• MDL: MFCD18392269
• CID: 2106063
• PubChem ID: 21482734
• Update Time: 2025-05-19

3-Bromo-5-Nitrobenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-nitroBenzenesulfonamide
• 3-bromo-5-nitrobenzene-1-sulfonamide
• GS1067
• D95144
• EN300-207554
• AS-76842
• 59481-21-9
• CS-0149887
• AKOS013134268
• DA-23955
• SCHEMBL11685973
• 3-Bromo-5-Nitrobenzenesulphonamide

• MDL： MFCD18392269
• Inchi： 1S/C6H5BrN2O4S/c7-4-1-5(9(10)11)3-6(2-4)14(8,12)13/h1-3H,(H2,8,12,13)
• InChI Key： OLIXTEIZCSKSME-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.91534g/mol
• Monoisotopic Mass: 279.91534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-Bromo-5-Nitrobenzenesulphonamide

Comprehensive Overview of 3-Bromo-5-Nitrobenzenesulphonamide (CAS No. 59481-21-9)

3-Bromo-5-Nitrobenzenesulphonamide (CAS No. 59481-21-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its molecular structure, featuring a bromine substituent and a nitro group on a benzenesulphonamide backbone, makes it a valuable building block for synthesizing complex molecules. Researchers and industries frequently search for terms like "3-Bromo-5-Nitrobenzenesulphonamide synthesis", "CAS 59481-21-9 applications", and "benzenesulphonamide derivatives", reflecting its relevance in modern chemistry.

The compound's unique properties, such as its moderate solubility in polar solvents and stability under controlled conditions, have sparked interest in its potential for drug discovery and catalysis. Recent trends in green chemistry have also led to inquiries about eco-friendly synthesis methods for this compound, aligning with global sustainability goals. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently discussed in academic forums.

In the context of material science, 3-Bromo-5-Nitrobenzenesulphonamide serves as a precursor for designing functional polymers and coordination complexes. Its electron-withdrawing groups enhance reactivity in cross-coupling reactions, a feature highlighted in patents and journals. Searches for "nitrobenzenesulphonamide derivatives" and "brominated aromatic compounds" often link to studies involving this CAS-registered chemical.

Safety data sheets (SDS) and regulatory compliance are critical for handling 59481-21-9, with users frequently seeking information on storage conditions and handling protocols. While not classified as hazardous under standard guidelines, proper lab practices—such as using personal protective equipment (PPE)—are emphasized in technical literature. This aligns with broader industry queries about chemical safety best practices.

The compound's role in photocatalysis and organic electronics has gained attention, particularly in renewable energy research. Keywords like "nitro-aromatic photocatalysts" and "sulphonamide-based materials" are increasingly associated with its applications. As synthetic methodologies advance, CAS 59481-21-9 continues to be a focal point for innovation in specialty chemicals.

Market analyses reveal growing demand for high-purity 3-Bromo-5-Nitrobenzenesulphonamide, driven by R&D investments in biotechnology and nanomaterials. Suppliers often highlight batch consistency and technical support as key purchasing factors, addressing common customer concerns. This compound's versatility ensures its prominence in both academic and industrial settings, as evidenced by its inclusion in chemical databases and catalogs worldwide.